3,5-Dichlorosalicylanilide: Structural Dynamics, Protonophoric Mechanisms, and Therapeutic Repurposing
3,5-Dichlorosalicylanilide: Structural Dynamics, Protonophoric Mechanisms, and Therapeutic Repurposing
Executive Summary
As the landscape of drug repurposing expands, halogenated salicylanilides—historically deployed as anthelmintic agents—have emerged as potent candidates for antibacterial, antiviral, and oncology applications[1]. 3,5-Dichlorosalicylanilide (3,5-DCSA) and its structural isomers (such as 3',5-DCSA, identified as SARS-CoV-2-IN-14) represent a critical node in this chemical space[2]. This whitepaper provides an in-depth mechanistic analysis of 3,5-DCSA, detailing how its precise physicochemical properties drive mitochondrial uncoupling, disrupt cellular energy homeostasis, and trigger downstream signaling cascades that dictate cell fate[3].
Chemical Properties & Structure-Activity Relationship (SAR)
The biological efficacy of 3,5-DCSA is inextricably linked to its molecular architecture. The salicylanilide core consists of a salicylic acid ring linked to an aniline ring via an amide bond. The substitution of highly electronegative chlorine atoms at specific positions serves two critical functions:
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Lowering the pKa: The electron-withdrawing nature of the halogens stabilizes the phenoxide anion, dropping the pKa of the phenolic hydroxyl group to approximately 5.5–6.5. This ensures the molecule exists in an equilibrium of protonated and deprotonated states at physiological pH[4].
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Increasing Lipophilicity (LogP): The halogens increase the hydrophobic surface area, allowing the molecule to partition seamlessly into the lipid bilayer of cellular and mitochondrial membranes[5].
Quantitative Structural Data
The following table summarizes the key physicochemical parameters of 3,5-DCSA and its highly active antiviral isomer, 3',5-DCSA.
| Property | 3,5-Dichlorosalicylanilide (3,5-DCSA) | 3',5-Dichlorosalicylanilide (SARS-CoV-2-IN-14) | Mechanistic Implication |
| CAS Number | 4214-48-6 | 22203-98-1 | Unique identifier for isomer tracking. |
| Molecular Formula | C₁₃H₉Cl₂NO₂ | C₁₃H₉Cl₂NO₂ | Identical mass; differing spatial geometry. |
| Molecular Weight | 282.12 g/mol | 282.12 g/mol | Small molecule optimal for rapid diffusion. |
| Target IC₅₀ | Anthelmintic/Antibacterial (Variable) | 0.39 μM (SARS-CoV-2)[2] | High potency driven by target affinity & uncoupling. |
| LogP (Est.) | ~4.5 | ~4.8 | High lipophilicity enables membrane permeation. |
Core Mechanism of Action: Mitochondrial Uncoupling
The primary, causal mechanism of 3,5-DCSA is the uncoupling of oxidative phosphorylation[5]. Unlike canonical enzyme inhibitors, 3,5-DCSA acts as a lipophilic weak acid protonophore .
In a healthy mitochondrion, the Electron Transport Chain (ETC) pumps protons into the intermembrane space (IMS), creating a Proton Motive Force (PMF) comprising a chemical gradient (ΔpH) and an electrical potential (ΔΨ)[6]. 3,5-DCSA short-circuits this system through a self-sustaining futile cycle:
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In the acidic IMS, the phenolic hydroxyl of 3,5-DCSA is protonated, rendering the molecule neutral and highly lipophilic.
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The neutral molecule diffuses across the hydrophobic core of the Inner Mitochondrial Membrane (IMM).
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Upon reaching the alkaline mitochondrial matrix, the molecule deprotonates.
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Because the resulting anion is stabilized by resonance across the salicylanilide core and the electron-withdrawing chlorines, the lipophilic anion is capable of diffusing back across the IMM to the IMS, completing the cycle.
This continuous shuttling dissipates the PMF, uncoupling electron transport from ATP synthase activity, leading to a catastrophic drop in intracellular ATP[4].
Fig 1: Protonophore cycle of 3,5-DCSA across the inner mitochondrial membrane dissipating the PMF.
Downstream Signaling Cascades
The physical dissipation of the PMF is only the initiating event. The resulting biochemical crisis forces the cell into a defensive, and ultimately terminal, signaling cascade. The rapid depletion of ATP elevates the AMP/ATP ratio, which allosterically activates AMP-activated protein kinase (AMPK)[3].
Activated AMPK subsequently phosphorylates and inhibits the mTORC1 pathway, halting protein synthesis and inducing autophagy. Concurrently, salicylanilides like 3,5-DCSA have been shown to independently inhibit Wnt/β-catenin signaling and block STAT3 phosphorylation, making them highly effective against multidrug-resistant cancer cell lines and Gram-negative bacteria[4][6].
Fig 2: Downstream signaling cascades triggered by 3,5-DCSA-mediated mitochondrial uncoupling.
Experimental Protocols for Mechanistic Validation
To rigorously validate the protonophoric activity of 3,5-DCSA, the following self-validating experimental workflows must be employed. These protocols are designed to establish direct causality between drug application and metabolic collapse.
Protocol 1: Real-Time Mitochondrial Respiration Assay (Seahorse XF)
This protocol measures the Oxygen Consumption Rate (OCR) to prove that 3,5-DCSA forces the ETC into overdrive by uncoupling it from ATP synthesis.
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Cell Seeding: Seed target cells (e.g., HCT116 or HeLa) in a Seahorse XF96 microplate at 20,000 cells/well. Incubate overnight.
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Media Exchange: Replace growth media with unbuffered Seahorse XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine. Incubate in a non-CO₂ incubator for 1 hour.
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Basal Measurement: Record baseline OCR for 15 minutes.
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Oligomycin Injection (Port A): Inject 1 μM Oligomycin (ATP synthase inhibitor). Causality Check: OCR must drop, representing the proportion of oxygen consumption linked directly to ATP production.
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3,5-DCSA Injection (Port B): Inject 3,5-DCSA (titrated from 0.1 to 5 μM). Causality Check: A rapid spike in OCR validates protonophore activity. The ETC accelerates to maximum capacity attempting to restore the dissipated PMF, completely independent of the inhibited ATP synthase.
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Rotenone/Antimycin A Injection (Port C): Inject 0.5 μM Rot/AA. Causality Check: OCR must plummet to near zero, proving the prior spike was entirely ETC-dependent.
Protocol 2: Intracellular ATP Depletion Assay (Luminescence)
To confirm that the uncoupling observed in Protocol 1 translates to energy failure, ATP levels are quantified.
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Treatment: Treat cells in a 96-well opaque plate with vehicle (DMSO) or varying concentrations of 3,5-DCSA for 2, 4, and 6 hours.
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Reagent Addition: Add an equal volume of CellTiter-Glo® Reagent (Promega) to each well. This reagent lyses the cells and provides luciferin and luciferase.
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Reaction: The luciferase reaction requires ATP to oxidize luciferin. Shake for 2 minutes to induce lysis, then incubate at room temperature for 10 minutes.
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Readout: Measure luminescence using a microplate reader. The luminescent signal is directly proportional to the amount of ATP present, providing a self-validating, quantitative measure of 3,5-DCSA's metabolic toxicity.
Conclusion
3,5-Dichlorosalicylanilide is far more than a legacy anthelmintic. Its unique structural properties—specifically the delicate balance between the pKa of its phenolic hydroxyl and the lipophilicity imparted by its chlorine substitutions—engineer it into a highly efficient protonophore. By systematically uncoupling oxidative phosphorylation, it induces a state of severe cellular energy depletion that cascades into the inhibition of critical survival pathways like mTORC1 and Wnt/β-catenin. As demonstrated by recent synthetic analogues like SARS-CoV-2-IN-14, the rational modification of the salicylanilide scaffold holds immense promise for the next generation of broad-spectrum antimicrobial and antineoplastic therapeutics.
References
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Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2 Source: European Journal of Medicinal Chemistry (2022) URL:[Link]
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Salicylanilides and Their Anticancer Properties Source: National Center for Biotechnology Information (PMC) / MDPI URL:[Link]
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Mechanistic Understanding Enables the Rational Design of Salicylanilide Combination Therapies for Gram-Negative Infections Source: mBio (American Society for Microbiology) URL:[Link]
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Benzimidazole inhibitors from the Niclosamide chemotype inhibit Wnt/β-catenin signaling with selectivity over effects on ATP homeostasis Source: National Center for Biotechnology Information (PMC) URL:[Link]
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Repurposing Niclosamide for Treatment of Acute Myeloid Leukemia and Other Diseases Source: IntechOpen URL:[Link]
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